![molecular formula C7H9NO3 B1626875 1-Oxa-3-azaspiro[4.4]nonane-2,4-dione CAS No. 67852-27-1](/img/structure/B1626875.png)
1-Oxa-3-azaspiro[4.4]nonane-2,4-dione
Overview
Description
1-Oxa-3-azaspiro[4.4]nonane-2,4-dione is a chemical compound with the molecular formula C7H9NO3 . It has a molecular weight of 155.15 g/mol . The IUPAC name for this compound is 1-oxa-3-azaspiro[4.4]nonane-2,4-dione .
Molecular Structure Analysis
The molecular structure of 1-Oxa-3-azaspiro[4.4]nonane-2,4-dione consists of a spirocyclic system, which includes an oxygen atom and a nitrogen atom . The InChI code for this compound is 1S/C7H9NO3/c9-5-7(3-1-2-4-7)11-6(10)8-5/h1-4H2,(H,8,9,10) .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-Oxa-3-azaspiro[4.4]nonane-2,4-dione include a molecular weight of 155.15 g/mol , a topological polar surface area of 55.4 Ų , and zero rotatable bonds . The compound is also characterized by a complexity of 218 .Scientific Research Applications
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Pharmacological Studies
- Field : Pharmacology
- Application Summary : “1-Oxa-3-azaspiro[4.4]nonane-2,4-dione” has been studied for its effects on acetylcholine-induced contraction of guinea pig ileum and on mice motor activity .
- Methods : The specific methods of application or experimental procedures were not detailed in the source .
- Results : The compound showed an inhibitory activity about 10% that of Cyclizine towards acetylcholine-induced contraction of guinea pig ileum, whereas it increased mice motor activity. Some of the compounds studied also showed slight sedative properties .
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Synthesis of Spirocyclic Compounds
- Field : Organic Chemistry
- Application Summary : “1-Oxa-3-azaspiro[4.4]nonane-2,4-dione” has been used in the synthesis of spirocyclic oxetanes .
- Methods : The specific methods of application or experimental procedures were not detailed in the source .
- Results : The synthesis resulted in the creation of new spirocyclic oxetanes .
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Synthesis of Spirocyclic Oxetane-Fused Benzimidazole
- Field : Organic Chemistry
- Application Summary : “1-Oxa-3-azaspiro[4.4]nonane-2,4-dione” has been used in the synthesis of a spirocyclic oxetane-fused benzimidazole .
- Methods : The specific methods of application or experimental procedures were not detailed in the source .
- Results : The synthesis resulted in the creation of a new tetracyclic system, 1ʹ,2ʹ-dihydro-4ʹH-spiro[oxetane-3,3ʹ-pyrido[1,2-a]benzimidazole] and the azetidine ring-opened adduct, N-(2-acetamido-4-bromophenyl)-N-{[3-(chloromethyl)oxetan-3-yl]methyl}acetamide .
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Reaction with Phenylhydrazine
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Reaction with Phenylhydrazine
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Synthesis of 2-oxa-7-azaspiro[3.5]nonane
- Field : Organic Chemistry
- Application Summary : “1-Oxa-3-azaspiro[4.4]nonane-2,4-dione” has been used in the synthesis of 2-oxa-7-azaspiro[3.5]nonane .
- Methods : The specific methods of application or experimental procedures were not detailed in the source .
- Results : The synthesis resulted in the creation of 2-oxa-7-azaspiro[3.5]nonane .
Safety And Hazards
properties
IUPAC Name |
1-oxa-3-azaspiro[4.4]nonane-2,4-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO3/c9-5-7(3-1-2-4-7)11-6(10)8-5/h1-4H2,(H,8,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MEZFDLNHBQSENG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(C1)C(=O)NC(=O)O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30511619 |
Source
|
| Record name | 1-Oxa-3-azaspiro[4.4]nonane-2,4-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30511619 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Oxa-3-azaspiro[4.4]nonane-2,4-dione | |
CAS RN |
67852-27-1 |
Source
|
| Record name | 1-Oxa-3-azaspiro[4.4]nonane-2,4-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30511619 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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